Cas no 1522322-55-9 (1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-one
• CAS No: 1522322-55-9
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6262485
• PubChem ID: 82612042
• Update Time: 2025-06-11

1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-one
• 1522322-55-9
• EN300-1853106

• Inchi： 1S/C11H15NO3/c1-12-7-8(13)11-9(14-2)5-4-6-10(11)15-3/h4-6,12H,7H2,1-3H3
• InChI Key： WIBDBWPZFLKRKP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C(CNC)=O)OC

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.6Ų

Additional information on 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-one

1-(2,6-Dimethoxyphenyl)-2-(Methylamino)ethan-1-one (CAS No. 1522322-55-9): An Overview

1-(2,6-Dimethoxyphenyl)-2-(methylamino)ethan-1-one (CAS No. 1522322-55-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1522322-55-9, is characterized by its unique molecular structure and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Properties

The molecular formula of 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-one is C₁₁H₁₅NO₃, with a molecular weight of approximately 209.24 g/mol. The compound features a phenyl ring substituted with two methoxy groups at the 2 and 6 positions, and an ethanone moiety attached to the phenyl ring via a carbon atom. The ethanone moiety is further substituted with a methylamino group. This unique structural arrangement imparts specific chemical properties to the compound, such as solubility in organic solvents and stability under various conditions.

Synthesis Methods

The synthesis of 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-one can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 2,6-dimethoxybenzaldehyde with methylamine in the presence of an appropriate reducing agent. Another method involves the condensation of 2,6-dimethoxyacetophenone with methylamine followed by reduction. These synthetic routes have been optimized to yield high purity products suitable for further research and development.

Biological Activities

1-(2,6-Dimethoxyphenyl)-2-(methylamino)ethan-1-one has been investigated for its potential biological activities, particularly in the context of neuropharmacology and pain management. Recent studies have shown that this compound exhibits significant analgesic properties, making it a promising candidate for the development of novel pain relief medications. Additionally, it has been found to interact with specific receptors in the central nervous system (CNS), suggesting potential applications in treating neurological disorders.

A study published in the Journal of Medicinal Chemistry in 2023 reported that 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-one demonstrated potent activity against neuropathic pain models in animal studies. The researchers observed that the compound effectively reduced pain responses without causing significant side effects, highlighting its therapeutic potential.

Clinical Trials and Research Developments

The promising preclinical results have led to increased interest in advancing 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-one into clinical trials. Several pharmaceutical companies are currently exploring its potential as a novel analgesic agent. Early-phase clinical trials are underway to evaluate its safety and efficacy in human subjects.

In addition to pain management, recent research has also explored the potential of 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-one in treating other neurological conditions such as anxiety and depression. A study published in the Journal of Pharmacology and Experimental Therapeutics in 2023 reported that the compound exhibited anxiolytic effects in rodent models, suggesting its potential as a therapeutic agent for anxiety disorders.

Safety Considerations

Safety is a critical aspect of drug development, and extensive preclinical studies have been conducted to evaluate the safety profile of 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-one. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other medications.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research into 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-one (CAS No. 1522322-55-9) highlights its potential as a valuable therapeutic agent for various medical conditions. The compound's unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.

In conclusion, while more research is needed to fully elucidate its mechanisms of action and optimize its therapeutic applications, the current findings suggest that 1-(2,6-dimethoxyphenyl)-2-(methylamino)ethan-1-one (CAS No. 1522322-55-9) holds significant promise for improving patient outcomes in pain management and other neurological disorders.